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Compound of Interest

Ethylene Terephthalate Cyclic
Dimer-d8

Cat. No.: B1458485

Compound Name:

This technical guide provides a comprehensive overview of the available safety information for
Ethylene Terephthalate Cyclic Dimer-d8. It is intended for researchers, scientists, and
professionals in drug development who may handle or research this compound. This document
synthesizes information from Safety Data Sheets (SDS) and the broader scientific literature on
polyethylene terephthalate (PET) cyclic oligomers.

Compound Identification and Properties

Ethylene Terephthalate Cyclic Dimer-d8 is a deuterated analogue of Ethylene Terephthalate
Cyclic Dimer, a known impurity and intermediate in the production of polyethylene terephthalate
(PET).[1][2][3] Its primary use is in research and development settings.[4]

Property Value

Product Name Ethylene Terephthalate Cyclic Dimer-d8
3,6,13,16-

Synonyms Tetraoxatricyclo[16.2.2.28,11]tetracosa-

8,10,18,20,21,23-hexaene-2,7,12,17-tetrone-d8

Product Code(s) TRC-E918172-10MGJ[4]
Recommended Use Research and development only[4]
Restrictions on Use Not for human or animal consumption[4]
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Hazard Identification and Classification

According to the available Safety Data Sheet, Ethylene Terephthalate Cyclic Dimer-d8 is not
classified as a hazardous substance.[4] However, it should be handled with care in a laboratory
setting, following good industrial hygiene and safety practices.[4]

Hazard Classification Rating

GHS Classification Not a hazardous substance or mixture
NFPA Health Hazard 0[4]

Physical Hazards No information available

No specific test data available. Symptoms
Health Hazards
related to exposure are unknown.[4]

Handling, Storage, and First Aid

Proper handling and storage are crucial to ensure safety and maintain the integrity of the

compound.
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Aspect Recommendation

vy Sar Handle in accordance with good industrial
vice on Safe Handlin
J hygiene and safety practice.[4]

Refer to the manufacturer's certificate for
Storage Conditions specific storage and transport temperature

conditions. Store in the original receptacle.[4]

] ) ] Move to fresh air. Consult a doctor in case of
First Aid: Inhalation )
complaints.

] ) ) Immediately wash with water and soap and
First Aid: Skin Contact ]
rinse thoroughly.

Rinse opened eye for several minutes under
First Aid: Eye Contact running water. If symptoms persist, consult a
doctor.

) ) ) Rinse out mouth with water. If symptoms persist,
First Aid: Ingestion
consult a doctor.

Toxicological Information

Specific toxicological data for Ethylene Terephthalate Cyclic Dimer-d8 is limited.[4] The
safety assessment largely relies on data from its non-deuterated counterpart and related PET
oligomers.

o Acute Toxicity: Numerical measures of toxicity are not available for Ethylene Terephthalate
Cyclic Dimer-d8.[4]

o Genotoxicity: In silico assessments of PET cyclic oligomers, including the dimer, have shown
no alerts for genotoxicity.[1][5]

o Carcinogenicity: No ingredient of this product at levels greater than or equal to 0.1% is
identified as a probable, possible, or confirmed human carcinogen by IARC, NTP, or OSHA.

Experimental Protocols and Methodologies
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While specific, detailed experimental protocols for the toxicological evaluation of Ethylene
Terephthalate Cyclic Dimer-d8 are not publicly available, the methodologies used for
assessing the safety of PET oligomers in general can be summarized as follows:

o Migration Studies: These experiments are designed to quantify the amount of a substance
that can move from a material (like food packaging) into food or a food simulant. A common
method involves exposing the material to a food simulant (e.g., 95% v/v ethanol in water)
under specific conditions (e.g., 60°C for 10 days) and then analyzing the simulant using
techniques like Ultra-High-Performance Liquid Chromatography-Quadrupole Time-of-Flight
Mass Spectrometry (UHPLC-qTOF-MS).

« In Silico Genotoxicity Assessment: Computational models are used to predict the potential of
a chemical to cause genetic mutations. These assessments are based on the chemical
structure of the compound and its similarity to known genotoxic substances.

« In Vitro Intestinal Digestibility: These studies simulate the conditions of the human digestive
system to determine if a substance is likely to be broken down or absorbed. For PET
oligomers, this involves incubating the compound with simulated intestinal fluid and
analyzing the resulting products to see if the cyclic forms are hydrolyzed to their linear, and
potentially less toxic, counterparts.[6]

Logical Workflow for Safety Assessment

The following diagram illustrates a logical workflow for the safety assessment of a non-
intentionally added substance (NIAS) like Ethylene Terephthalate Cyclic Dimer.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1458485?utm_src=pdf-body
https://www.benchchem.com/product/b1458485?utm_src=pdf-body
https://www.researchgate.net/publication/335596144_In_vitro_intestinal_digestibility_of_cyclic_aromatic_polyester_oligomers_from_polyethylene_terephthalate_PET_and_polybutylene_terephthalate_PBT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1458485?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Initial Assessment

Compound Identification
(Ethylene Terephthalate Cyclic Dimer-d8)

\

Literature Review &
Existing Data Analysis (SDS)

Hazard Identification v Exposure Assessment
In Silico Toxicity Prediction Read-Across from Analogues Migration Studies from
(e.g., Genotoxicity) (PET Cyclic Oligomers) Relevant Materials

Risk Characteriza‘;ion & Conclusion

| Data Integration and
| Risk Assessment

Y

Identification of Data Gaps &
Recommendation for Further Testing

Click to download full resolution via product page

A logical workflow for the safety assessment of a NIAS.
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Signaling Pathways

Currently, there is no specific information available in the scientific literature that describes the
interaction of Ethylene Terephthalate Cyclic Dimer-d8 or its non-deuterated analogue with
any known signaling pathways. The general consensus from in silico studies is a low potential
for toxicity, suggesting a lack of significant interaction with critical biological pathways. Further
research would be required to investigate any potential biological targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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